Cas no 635713-15-4 (Butanedioic acid, (1H-indazol-5-ylmethyl)-, 1-methyl ester)
635713-15-4 structure
Product Name:Butanedioic acid, (1H-indazol-5-ylmethyl)-, 1-methyl ester
CAS No:635713-15-4
MF:C13H13N2O4
MW:261.253323316574
CID:1654309
PubChem ID:18452111
Update Time:2025-04-21
Butanedioic acid, (1H-indazol-5-ylmethyl)-, 1-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, (1H-indazol-5-ylmethyl)-, 1-methyl ester
- 3-(1H-indazol-5-ylmethyl)-4-methoxy-4-oxobutanoate
- DTXSID00593987
- 635713-15-4
- 3-[(1H-Indazol-5-yl)methyl]-4-methoxy-4-oxobutanoate
-
- Inchi: 1S/C13H14N2O4/c1-19-13(18)9(6-12(16)17)4-8-2-3-11-10(5-8)7-14-15-11/h2-3,5,7,9H,4,6H2,1H3,(H,14,15)(H,16,17)/p-1
- InChI Key: GQRSVTOKENGEPQ-UHFFFAOYSA-M
- SMILES: O(C)C(C(CC(=O)[O-])CC1C=CC2=C(C=NN2)C=1)=O
Computed Properties
- Exact Mass: 261.08759
- Monoisotopic Mass: 261.08753190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 95.1Ų
Experimental Properties
- PSA: 95.11
Butanedioic acid, (1H-indazol-5-ylmethyl)-, 1-methyl ester Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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